Cas no 1030430-14-8 ((2-Furylmethyl)(1H-indol-6-ylmethyl)amine)

(2-Furylmethyl)(1H-indol-6-ylmethyl)amine structure
1030430-14-8 structure
Product Name:(2-Furylmethyl)(1H-indol-6-ylmethyl)amine
CAS No:1030430-14-8
MF:C14H14N2O
MW:226.273763179779
MDL:MFCD13248782
CID:4668169
Update Time:2024-01-15

(2-Furylmethyl)(1H-indol-6-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

    • (2-furylmethyl)(1H-indol-6-ylmethyl)amine
    • 1-(2-furyl)-N-(1H-indol-6-ylmethyl)methanamine
    • N-(2-Furanylmethyl)-1H-indole-6-methanamine (ACI)
    • (2-Furylmethyl)(1H-indol-6-ylmethyl)amine
    • MDL: MFCD13248782
    • Inchi: 1S/C14H14N2O/c1-2-13(17-7-1)10-15-9-11-3-4-12-5-6-16-14(12)8-11/h1-8,15-16H,9-10H2
    • InChI Key: TWKWVRFDGGTNNP-UHFFFAOYSA-N
    • SMILES: O1C(CNCC2C=C3C(C=CN3)=CC=2)=CC=C1

Computed Properties

  • Exact Mass: 226.110613g/mol
  • Monoisotopic Mass: 226.110613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 226.27g/mol
  • XLogP3: 2
  • Topological Polar Surface Area: 41Ų

(2-Furylmethyl)(1H-indol-6-ylmethyl)amine Security Information

  • HazardClass:IRRITANT

(2-Furylmethyl)(1H-indol-6-ylmethyl)amine Pricemore >>

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